Cas no 2679949-24-5 (tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate)

• Product Name: tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate
• CAS No: 2679949-24-5
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 5644914
• PubChem ID: 165939632
• Update Time: 2025-08-05

tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate
• EN300-28275643
• 2679949-24-5

• Inchi： 1S/C12H25NO3/c1-11(2,3)15-9(7-8-13)10(14)16-12(4,5)6/h9H,7-8,13H2,1-6H3/t9-/m1/s1
• InChI Key： GKULCEZVQDUIER-SECBINFHSA-N
• SMILES： O([C@@H](C(=O)OC(C)(C)C)CCN)C(C)(C)C

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate

tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate: A Comprehensive Overview

The compound tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate (CAS No. 2679949-24-5) is a notable chemical entity with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable substrate for various synthetic and bioactive studies. In recent years, advancements in synthetic methodologies and its utilization in drug design have underscored its importance in modern chemical research.

tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate belongs to the class of amino acid esters, specifically derived from the amino acid 4-amino-2-(tert-butoxy)butanoic acid. The molecule features a chiral center at the second carbon atom, designated as the (R)-configuration, which plays a crucial role in its stereochemical properties. The presence of two tert-butoxy groups further enhances its stability and solubility characteristics, making it an ideal candidate for various chemical transformations.

Recent studies have explored the synthesis of tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate through innovative routes, including enantioselective synthesis and enzymatic catalysis. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in asymmetric synthesis. For instance, researchers have employed this compound as a chiral auxiliary in the construction of complex molecules, leveraging its stereochemical integrity to achieve high enantioselectivity.

The pharmacokinetic properties of tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate have also been extensively investigated. Studies indicate that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for drug delivery systems. Its ability to act as a prodrug has been highlighted in recent publications, where it has been utilized to enhance the bioavailability of bioactive molecules.

In terms of biological activity, tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate has shown potential in modulating enzyme activity and cellular signaling pathways. Researchers have reported its inhibitory effects on key enzymes involved in metabolic disorders, suggesting its therapeutic potential in conditions such as diabetes and neurodegenerative diseases. Furthermore, its role as a building block in peptide synthesis has been explored, with applications ranging from vaccine development to anticancer drug design.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions of tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate. Quantum mechanical studies have provided insights into its electronic structure and reactivity, enabling more precise predictions of its behavior in chemical reactions. These findings have been instrumental in optimizing synthetic protocols and improving the efficiency of large-scale production.

From an environmental standpoint, the eco-friendly synthesis and degradation pathways of tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate have garnered attention. Green chemistry approaches, such as catalytic hydrogenation and biodegradable solvent systems, have been employed to minimize waste generation during its production. Additionally, studies on its biodegradability under various environmental conditions have provided valuable data for risk assessment and sustainable chemical practices.

In conclusion, tert-butyl (2R)-4-amino-2-(tert-butoxy)butanoate stands out as a versatile compound with multifaceted applications across diverse fields of chemistry and biology. Its unique structure, coupled with recent breakthroughs in synthesis and application methodologies, positions it as a key player in advancing scientific research and innovation.